![molecular formula C8H16Cl2N4O B6181787 1-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride CAS No. 2613383-03-0](/img/no-structure.png)
1-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride” is a chemical compound that contains a piperazine ring and an oxadiazole ring. The oxadiazole ring is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazoles involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available methyl/benzyl carbazates and aldehydes as starting substrates . The structures of synthesized organic intermediates are determined by FTIR, proton NMR, 13 C NMR, UV–Visible .Molecular Structure Analysis
The molecular structure of 1,2,4-oxadiazoles is characterized by a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom. The significant chemical shift values for 1 HNMR, 13 CNMR was summarized at the respective experimental procedures .Chemical Reactions Analysis
The reaction involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available methyl/benzyl carbazates and aldehydes as starting substrates .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,2,4-oxadiazoles can be determined by various spectroscopic techniques. In IR spectra, all synthesized compounds showed an absorption band at 2934.96–2920.80 cm −1 which was assigned to an alkyl stretch (–CH 2 –), and the 1444–1580 cm −1 absorption assigned to aromatic C=C stretching .Future Directions
The future directions in the research of 1,2,4-oxadiazoles include the design of new chemical entities with potential anti-infective activity. The resistance to antibiotics has become a threat to the world in the absence of effective anti-infective therapeutics with the demand for new hybrid drugs acting against resistant microorganisms .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride involves the reaction of 1-methylpiperazine with 3-methyl-1,2,4-oxadiazole-5-carboxylic acid, followed by reduction and salt formation with hydrochloric acid.", "Starting Materials": [ "1-methylpiperazine", "3-methyl-1,2,4-oxadiazole-5-carboxylic acid", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "1. 1-methylpiperazine is reacted with 3-methyl-1,2,4-oxadiazole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the intermediate 1-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine.", "2. The intermediate is then reduced using sodium borohydride to form the corresponding amine.", "3. The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of 1-methyl-3-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine." ] } | |
2613383-03-0 | |
Molecular Formula |
C8H16Cl2N4O |
Molecular Weight |
255.1 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.